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An in-depth examination of the chemical and physical properties, synthesis, analysis, and

potential pharmaceutical applications of barium oleate.

Introduction
Barium oleate, the barium salt of oleic acid, is a metallic soap that has found applications in

various industrial processes. For researchers, scientists, and drug development professionals,

understanding the fundamental properties of such compounds is crucial for exploring their

potential, whether as active pharmaceutical ingredients (APIs), excipients, or components in

drug delivery systems. This technical guide provides a comprehensive overview of the core

chemical and physical properties of barium oleate, detailed experimental methodologies, and

a discussion of its potential, though not extensively documented, role in pharmaceuticals.

Chemical and Physical Properties
Barium oleate is formally known as barium di(Z)-octadec-9-enoate. The CAS number for this

compound is 591-65-1.[1][2][3][4][5][6][7][8] It is formed by the reaction of a barium ion (Ba²⁺)

with two oleate anions (C₁₈H₃₃O₂⁻). While some sources may refer to a simplified formula, the

correct molecular structure consists of one barium atom for every two oleate molecules.

A summary of the key quantitative data for barium oleate is presented in Table 1. It is

important to note that while some physical properties like boiling point are reported, others
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such as a precise melting point and quantitative solubility data are not readily available in the

literature. It is described as a white, crystalline powder or a liquid and is generally soluble in hot

water and organic solvents.[2][9]

Table 1: Chemical and Physical Properties of Barium Oleate

Property Value Reference(s)

Chemical Formula C₃₆H₆₆BaO₄ [2]

Molecular Weight 700.23 g/mol [2][5][9]

Appearance
White to off-white fine powder

or liquid
[2][9][10]

Boiling Point 360 °C at 760 mmHg [2][9]

Melting Point Not available [2]

Density Not available [2]

Solubility in Water
Soluble in hot water, sparingly

soluble in cold water.
[2][7]

Solubility in Organic Solvents
Soluble in hot organic solvents

like toluene and xylene.
[7][10]

Experimental Protocols
Detailed, standardized experimental protocols for the synthesis and analysis of barium oleate
are not extensively published. However, based on general chemical principles for metallic

soaps, the following methodologies can be adapted.

Synthesis of Barium Oleate via Metathesis Reaction
This protocol describes a common method for preparing insoluble salts by reacting two soluble

salt solutions.

Workflow for Barium Oleate Synthesis

Caption: A typical workflow for the synthesis of barium oleate via a precipitation reaction.
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Methodology:

Preparation of Reactant Solutions:

Dissolve a calculated amount of sodium oleate in deionized water to create a solution of

known concentration (e.g., 0.5 M).

Dissolve a stoichiometric equivalent of barium chloride (BaCl₂) in deionized water to

create a separate solution (e.g., 0.25 M).

Precipitation:

Slowly add the barium chloride solution to the sodium oleate solution with constant stirring.

A white precipitate of barium oleate will form immediately.

Isolation and Purification:

Continue stirring for a set period (e.g., 30 minutes) to ensure the reaction goes to

completion.

Collect the precipitate by vacuum filtration using a Buchner funnel.

Wash the precipitate several times with deionized water to remove the sodium chloride

byproduct.

Dry the purified barium oleate in a vacuum oven at a suitable temperature (e.g., 60-80

°C) until a constant weight is achieved.

Quantitative Analysis of Barium Oleate
The purity of the synthesized barium oleate can be assessed by determining the barium

content using complexometric titration with ethylenediaminetetraacetic acid (EDTA).

Workflow for Barium Oleate Analysis

Caption: A generalized workflow for the quantitative analysis of barium content in barium
oleate.
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Methodology:

Sample Preparation:

Accurately weigh a sample of the dried barium oleate.

Dissolve the sample in a minimal amount of dilute nitric acid or another suitable solvent to

liberate the barium ions.

Dilute the solution to a known volume with deionized water.

Titration:

Take an aliquot of the sample solution and adjust the pH to approximately 12 using a

suitable buffer (e.g., ammonia-ammonium chloride).

Add a few drops of a suitable indicator for barium, such as Methylthymol Blue. The

solution should turn blue.[11]

Titrate the solution with a standardized EDTA solution of known concentration.

Endpoint and Calculation:

The endpoint is reached when the color of the solution changes from blue to gray.[11]

Record the volume of EDTA used.

Calculate the amount of barium in the original sample based on the stoichiometry of the

Ba²⁺-EDTA reaction (1:1 molar ratio).

Applications in Research and Drug Development
The direct application of barium oleate in drug development is not well-documented in publicly

available literature. However, based on the properties of similar metallic soaps like barium

stearate and the general use of oleic acid as an excipient, some potential, albeit hypothetical,

applications can be considered.

Potential as a Pharmaceutical Excipient
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Metallic soaps are often used as lubricants in the manufacturing of tablets and capsules. They

prevent the formulation from sticking to the manufacturing equipment, ensuring smooth and

efficient production. Barium stearate, a closely related compound, is used for this purpose.[10]

It is plausible that barium oleate could function similarly as a lubricant or a flow agent in

powder and granule formulations.

Logical Relationship of Barium Oleate as a Pharmaceutical Lubricant

Caption: The potential role of barium oleate as a lubricant in pharmaceutical manufacturing.

Considerations for Drug Delivery
Oleic acid and its derivatives are known to be used in various drug delivery systems, such as

forming vesicles or nanoparticles. However, there is currently no specific research indicating

the use of barium oleate in this context.

Safety and Toxicology
A significant consideration for any substance in pharmaceutical development is its safety

profile. Soluble barium compounds are known to be toxic. While barium oleate has low

solubility in water, its behavior in the gastrointestinal tract would be a critical factor in

determining its safety for oral administration. There is a lack of specific toxicological data, such

as an LD50, for barium oleate in the public domain. General toxicological information for

barium indicates that ingestion of high levels can have adverse effects. Therefore, extensive

toxicological studies would be required before considering barium oleate for any

pharmaceutical application.

Conclusion
Barium oleate is a metallic soap with defined chemical and some physical properties. While its

primary applications have been in industrial settings, its potential as a pharmaceutical

excipient, particularly as a lubricant, can be inferred from the function of similar compounds.

However, a significant lack of specific data on its quantitative physical properties, detailed and

validated experimental protocols, and, most importantly, its biological activity and safety profile,

currently limits its consideration for drug development. Further research is necessary to fully

characterize this compound and evaluate its potential in the pharmaceutical sciences.

Researchers and drug development professionals should proceed with caution and would need
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to conduct foundational research to establish a comprehensive profile of barium oleate before

its inclusion in any pharmaceutical formulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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